Cas no 1346536-47-7 (4-(Difluoromethyl)pyridin-2-amine)

4-(Difluoromethyl)pyridin-2-amine structure
1346536-47-7 structure
Product Name:4-(Difluoromethyl)pyridin-2-amine
CAS No:1346536-47-7
MF:C6H6F2N2
MW:144.122047901154
MDL:MFCD25476528
CID:2092498
PubChem ID:67282570
Update Time:2025-04-21

4-(Difluoromethyl)pyridin-2-amine Chemical and Physical Properties

Names and Identifiers

    • 4-(Difluoromethyl)pyridin-2-amine
    • 4-(difluoromethyl)-2-Pyridinamine
    • 2-Amino-4-(difluoromethyl)pyridine
    • AK161272
    • CXNARPJWYBRIKJ-UHFFFAOYSA-N
    • BBL103932
    • STL557742
    • 2-Pyridinamine, 4-(difluoromethyl)-
    • FCH2381838
    • SB21094
    • PC400579
    • AX8263536
    • CS2901
    • AC-31265
    • AS-46620
    • CS-0051159
    • MFCD25476528
    • 4-(Difluoromethyl)pyridine-2-Amine
    • DB-331763
    • EN300-1085145
    • 1346536-47-7
    • AKOS024048836
    • SY071795
    • SCHEMBL2117843
    • 868-970-5
    • MDL: MFCD25476528
    • Inchi: 1S/C6H6F2N2/c7-6(8)4-1-2-10-5(9)3-4/h1-3,6H,(H2,9,10)
    • InChI Key: CXNARPJWYBRIKJ-UHFFFAOYSA-N
    • SMILES: FC(C1C=CN=C(C=1)N)F

Computed Properties

  • Exact Mass: 144.04990452g/mol
  • Monoisotopic Mass: 144.04990452g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 108
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 38.9

Experimental Properties

  • Density: 1.276±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: NA
  • Boiling Point: 253.2±35.0 ºC (760 Torr),
  • Flash Point: 106.9±25.9 ºC,
  • Solubility: Slightly soluble (14.4 g/l) (25 º C),
  • Vapor Pressure: 0.0±0.5 mmHg at 25°C

4-(Difluoromethyl)pyridin-2-amine Security Information

4-(Difluoromethyl)pyridin-2-amine Pricemore >>

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